Cas no 289903-29-3 (benzyl N-(4-hydroxy-3-methoxyphenyl)methylcarbamate)

• Product Name: benzyl N-(4-hydroxy-3-methoxyphenyl)methylcarbamate
• CAS No: 289903-29-3
• MF: C₁₆H₁₇NO₄
• MW: 287.310484647751
• CID: 5636934
• PubChem ID: 69759657
• Update Time: 2025-06-14

benzyl N-(4-hydroxy-3-methoxyphenyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28287491
• LLGTWQKPXQHASS-UHFFFAOYSA-N
• 289903-29-3
• benzyl N-[(4-hydroxy-3-methoxyphenyl)methyl]carbamate
• SCHEMBL6380001
• (4-Hydroxy-3-methoxybenzyl)carbamic Acid Benzyl Ester
• Carbamic acid, N-[(4-hydroxy-3-methoxyphenyl)methyl]-, phenylmethyl ester
• benzyl N-(4-hydroxy-3-methoxyphenyl)methylcarbamate

• Inchi： 1S/C16H17NO4/c1-20-15-9-13(7-8-14(15)18)10-17-16(19)21-11-12-5-3-2-4-6-12/h2-9,18H,10-11H2,1H3,(H,17,19)
• InChI Key： LLGTWQKPXQHASS-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=CC(=C(C=1)OC)O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 287.11575802g/mol
• Monoisotopic Mass: 287.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 67.8Ų

Additional information on benzyl N-(4-hydroxy-3-methoxyphenyl)methylcarbamate

Comprehensive Overview of Benzyl N-(4-hydroxy-3-methoxyphenyl)methylcarbamate (CAS No. 289903-29-3)

Benzyl N-(4-hydroxy-3-methoxyphenyl)methylcarbamate, with the CAS number 289903-29-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of carbamate derivatives, which are widely studied for their potential applications in drug development and agrochemical formulations. The presence of both hydroxy and methoxy functional groups in its structure enhances its reactivity and versatility, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for benzyl carbamate derivatives has surged due to their role in the synthesis of bioactive molecules. Researchers are particularly interested in CAS 289903-29-3 for its potential as a building block in the development of neuroprotective agents and anti-inflammatory compounds. The compound's unique structure allows it to interact with various biological targets, which is why it is frequently explored in medicinal chemistry and drug discovery projects. Its 4-hydroxy-3-methoxyphenyl moiety is reminiscent of naturally occurring phenolic compounds, which are known for their antioxidant properties.

The synthesis of benzyl N-(4-hydroxy-3-methoxyphenyl)methylcarbamate typically involves the reaction of 4-hydroxy-3-methoxybenzylamine with benzyl chloroformate under controlled conditions. This process yields a high-purity product that can be further modified for specific applications. The compound's stability under ambient conditions makes it a practical choice for laboratory use, though proper storage in a cool, dry environment is recommended to maintain its integrity.

One of the most frequently asked questions about CAS 289903-29-3 revolves around its solubility and compatibility with common solvents. Studies indicate that this compound is soluble in polar organic solvents such as dimethyl sulfoxide (DMSO) and methanol, but exhibits limited solubility in water. This property is crucial for researchers designing in vitro or in vivo experiments, as it influences the compound's bioavailability and delivery mechanisms.

From an industrial perspective, benzyl N-(4-hydroxy-3-methoxyphenyl)methylcarbamate is often utilized in the production of specialty chemicals and fine pharmaceuticals. Its role as a chemical intermediate is underscored by its ability to undergo further functionalization, enabling the creation of more complex molecules. Companies specializing in custom synthesis frequently include this compound in their portfolios to cater to the growing demand from the life sciences sector.

Environmental and safety considerations are also paramount when working with CAS 289903-29-3. While the compound is not classified as hazardous under standard regulations, proper handling procedures should be followed to minimize exposure. This includes the use of personal protective equipment (PPE) such as gloves and lab coats, as well as adherence to good laboratory practices (GLP). These precautions align with the broader industry trend toward sustainable chemistry and responsible sourcing.

In the context of current research trends, benzyl N-(4-hydroxy-3-methoxyphenyl)methylcarbamate is being investigated for its potential role in green chemistry applications. Scientists are exploring eco-friendly synthesis routes that reduce waste and energy consumption, which is a key focus area in modern chemical manufacturing. Additionally, the compound's structural features make it a candidate for catalysis and material science innovations, further expanding its utility.

For those seeking high-purity CAS 289903-29-3, it is essential to source the compound from reputable suppliers who provide comprehensive analytical data, including HPLC and NMR spectra. Quality assurance is critical, especially for applications in pharmaceutical development, where impurities can significantly impact experimental outcomes. Many suppliers now offer custom packaging options to meet the specific needs of research institutions and industrial clients.

Looking ahead, the future of benzyl N-(4-hydroxy-3-methoxyphenyl)methylcarbamate appears promising, with ongoing studies uncovering new potential applications. Its relevance in drug discovery pipelines and biochemical research ensures that it will remain a compound of interest for years to come. As the scientific community continues to prioritize innovation and sustainability, compounds like this will play a pivotal role in advancing both knowledge and technology.